2-[2-(4-phenyl-1-piperazinyl)ethyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 2-[2-(4-phenylpiperazin-1-yl)ethyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C18H24N4O2/c23-17-16-7-4-8-21(16)18(24)22(17)14-11-19-9-12-20(13-10-19)15-5-2-1-3-6-15/h1-3,5-6,16H,4,7-14H2
• InChI Key: NXSUCTUNEDZLOO-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)N(C(=O)N2C1)CCN3CCN(CC3)C4=CC=CC=C4

Description

2-[2-(4-phenyl-1-piperazinyl)ethyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, also known as PNU-69176E, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a tetrahydroimidazole derivative that has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[2-(4-phenyl-1-piperazinyl)ethyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is not fully understood. However, it has been shown to modulate the activity of several neurotransmitter systems, including the dopamine, serotonin, and glutamate systems. This compound has also been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects
2-[2-(4-phenyl-1-piperazinyl)ethyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have various biochemical and physiological effects. It has been shown to modulate the activity of several neurotransmitter systems, including the dopamine, serotonin, and glutamate systems. This compound has also been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. In addition, 2-[2-(4-phenyl-1-piperazinyl)ethyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-[2-(4-phenyl-1-piperazinyl)ethyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has several advantages and limitations for lab experiments. One advantage is that it has been shown to have various biochemical and physiological effects, making it a potentially useful tool for studying the activity of neurotransmitter systems and enzymes. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-[2-(4-phenyl-1-piperazinyl)ethyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione. One direction is to further investigate its mechanism of action and its potential as a therapeutic agent for various diseases, including schizophrenia and Alzheimer's disease. Another direction is to study its effects on other neurotransmitter systems and enzymes, as well as its potential as an antioxidant and anti-inflammatory agent. Finally, future research could focus on the development of new synthetic methods for 2-[2-(4-phenyl-1-piperazinyl)ethyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione and related compounds.

Synthesis Methods

The synthesis of 2-[2-(4-phenyl-1-piperazinyl)ethyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been described in several research papers. One of the methods involves the reaction of 2-(4-phenylpiperazin-1-yl)ethanamine with tetrahydroimidazole-2,5-dione in the presence of a coupling agent. Another method involves the reaction of 2-(4-phenylpiperazin-1-yl)ethanamine with 1,3-dimethyl-2-imidazolidinone in the presence of a base.

Scientific Research Applications

2-[2-(4-phenyl-1-piperazinyl)ethyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been studied for its potential applications in scientific research. It has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter systems and the inhibition of certain enzymes. This compound has also been studied for its potential as a therapeutic agent for various diseases, including schizophrenia and Alzheimer's disease.